Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
-
- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
-
- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
-
Marie-Aude Hiebel,Adriana-Luminiţa Fînaru,Hassan Allouchi,Gérald Guillaumet,Franck Suzenet RSC Adv., 2021,11, 9756-9765
-
Qiong Wang,Miaoqiang Lyu,Meng Zhang,Jung-Ho Yun,Lianzhou Wang J. Mater. Chem. A, 2017,5, 902-909
-
Matthew Barton,John R. Ebdon,Andrew B. Foster,Steve Rimmer Org. Biomol. Chem., 2005,3, 1323-1329
-
K. Maniammal,V. Biju Phys. Chem. Chem. Phys., 2016,18, 12135-12148
-
Marta G. Avello,Stéphane Golling,Lai Truong-Phuoc,Loïc Vidal,Thierry Romero,Vasiliki Papaefthimiou,Nathalie Gruber,Michael J. Chetcuti,Frédéric R. Leroux,Morgan Donnard,Vincent Ritleng,Cuong Pham-Huu,Christophe Michon Chem. Commun., 2023,59, 1537-1540
-
Kexin Zhang,Naixin Liang,Zewen Wei Nanoscale, 2023,15, 13834-13841
-
Sergio Sanz,Kerry Ferreira,Ruaraidh D. McIntosh,Scott J. Dalgarno,Euan K. Brechin Chem. Commun., 2011,47, 9042-9044
-
Celine B. Santiago,Jing-Yao Guo,Matthew S. Sigman Chem. Sci., 2018,9, 2398-2412
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
- 3430-21-5(5-Bromo-3-methylpyridin-2-amine)
- 3610-36-4(2-(6-methoxy-1H-indol-3-yl)ethan-1-amine)
- 2724-69-8(3-methyl-1-phenylthiourea)
- 2403-54-5(2-(4-Chlorophenyl)-1,3-dioxolane)
- 372-38-3(1,3,5-Trifluorobenzene)
- 118-72-9(2,6-Dimethylthiophenol)
- 3486-67-7(Palmatine)
- 94-64-4((2-chlorophenyl)methyl(methyl)amine)
- 78-27-3(1-ethynylcyclohexan-1-ol)
- 3549-23-3(Methyl p-tert-butylphenylacetate)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com